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Compound of Interest

4-(3-Fluoro-benzyloxy)-
Compound Name:
phenylamine hydrochloride

CAS No.: 57181-87-0

Cat. No.: B13922637

Get Quote
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Critical Intermediate for Lapatinib Tosylate Synthesis[1]

[2]
Executive Summary

3-Chloro-4-(3-fluorobenzyloxy)aniline is the pharmacophore scaffold responsible for the
specific binding affinity of Lapatinib in the ATP-binding pocket of EGFR and HER2 kinases.[1]
Its melting point is a "Critical Quality Attribute” (CQA) used to validate the complete reduction of
the nitro-precursor and the absence of solvent inclusions.[1]

While the hydrochloride salt form exists as a process intermediate, it is rarely isolated for
characterization due to hygroscopicity and hydrolytic instability compared to the free base.[1]
The industry-standard melting point refers to the free base form.[1]

Physicochemical Characterization
Melting Point & Thermal Data
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The melting point is the primary rapid-release test for solid-state purity.[1] A depressed melting
range (< 78°C) indicates the presence of the nitro-precursor impurity or residual solvents
(ethanol/water).[1]

Property Value | Range Condition | Method
Melting Point (Free Base) 78.0 - 82.0 °C Capillary / DSC (Onset)
Melting Point (HCI Salt) > 180 °C (Decomp) Theoretical / Transient
Appearance Tan to Orange Crystalline Solid  Visual Inspection

Purity Specification >98.0% HPLC (Area %)
Molecular Weight 251.68 g/mol Free Base

CAS Number 202197-26-0 Free Base

Solubility Profile

o Free Base: Highly soluble in Dichloromethane (DCM), Ethyl Acetate, and DMSO.[1] Insoluble
in water.[1]

» Hydrochloride Salt: Soluble in water and lower alcohols; insoluble in non-polar organics
(DCM, Hexanes).[1]

o Process Insight: This solubility switch is utilized during acid-base extraction workups to
remove non-basic impurities.[1]

Synthesis & Solid-State Formation[1]

The synthesis involves a Williamson ether synthesis followed by a chemoselective reduction.[1]
The melting point is heavily influenced by the efficiency of the iron/ammonium chloride
reduction step.[1]

Reaction Pathway Diagram[1]
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Caption: Synthesis workflow showing the conversion of nitro-intermediate to the target aniline.
The HCI salt loop (dashed) represents an optional purification strategy.

Analytical Protocols
Determination of Melting Point (Capillary Method)

This protocol ensures reproducibility and compliance with pharmacopeial standards (USP
<741>).[1]

Reagents & Equipment:

o Calibrated Melting Point Apparatus (e.g., Buchi M-565).[1]

o Standard Reference: Caffeine (235-237°C) or Vanillin (81-83°C) for calibration.[1]
o Sample: Dried 3-Chloro-4-(3-fluorobenzyloxy)aniline (LOD < 0.5%).
Step-by-Step Methodology:

o Sample Prep: Grind the dry solid into a fine powder using an agate mortar. Coarse crystals
can lead to uneven heat transfer and broadened ranges.[1]

o Loading: Fill a clean glass capillary tube to a height of 2-3 mm. Tap gently to pack the solid;
avoid air pockets.[1]

e Ramp 1 (Fast): Heat rapidly to 70°C (10°C below expected MP).

e Ramp 2 (Measurement): Reduce heating rate to 1.0 °C/min.
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e Observation:
o Record

: First distinct liquid droplet.[1]

o Record
: Complete disappearance of solid.[1]
e Acceptance Criteria: The range (

) must be

Differential Scanning Calorimetry (DSC)

For high-precision characterization, DSC is preferred to distinguish between melting and
polymorphic transitions.[1]

Pan: Aluminum, crimped (non-hermetic).[1]

Purge Gas: Nitrogen (50 mL/min).

Program: Equilibrate at 25°C — Ramp 10°C/min to 150°C.

Expected Endotherm: Sharp peak with onset at 79.5 + 0.5°C.[1]

Impurity Impact Logic[1]
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Measured Melting Point

Range: 78.0 - 82.0 °C
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Click to download full resolution via product page
Caption: Logic tree for interpreting melting point deviations during quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 3-Chloro-4-(3-fluorobenzyloxy)aniline 98.0+%, TCI America 1 g | Buy Online | TCI America
| Fisher Scientific [fishersci.ca]

» To cite this document: BenchChem. [Technical Profile: 3-Chloro-4-(3-
fluorobenzyloxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13922637/docs#technical-profile-3-chloro-4-3-
fluorobenzyloxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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